Cas no 24123-89-5 (1-Azabicyclo[2.2.2]octan-3-one,2-(phenylmethylene)-)

• Product Name: 1-Azabicyclo[2.2.2]octan-3-one,2-(phenylmethylene)-
• CAS No: 24123-89-5
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 272458
• PubChem ID: 243376
• Update Time: 2025-04-19

1-Azabicyclo[2.2.2]octan-3-one,2-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octan-3-one,2-(phenylmethylene)-
• 2-benzylidene-1-azabicyclo[2.2.2]octan-3-one
• 1-Azabicyclo[2,2,2]octan-3-one, 2-(phenylmethylene)-
• CHEMBL1719258
• (2Z)-2-(phenylmethylidene)-1-azabicyclo[2.2.2]octan-3-one
• AKOS030239978
• DTXSID401305275
• Maybridge3_005984
• HMS3080O04
• 2-Benzylidene quinuclidine-3-one
• 2-phenylmethylene-1-azabicyclo[2.2.2]octan-3-one
• 2-benzylidene-3-oxoquinuclidine
• 24123-89-5
• 2-Benzylidene-3-quinuclidinone
• 2-benzylidene-3-oxo-1-azabicyclo[2.2.2]octane
• MLS002667567
• RBGFDYWXBIXLSF-UHFFFAOYSA-N
• SMR001557332

• Inchi： 1S/C14H15NO/c16-14-12-6-8-15(9-7-12)13(14)10-11-4-2-1-3-5-11/h1-5,10,12H,6-9H2
• InChI Key： RBGFDYWXBIXLSF-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C=CC=CC=2)N2CCC1CC2

Computed Properties

• Exact Mass: 213.11545
• Monoisotopic Mass: 213.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.17
• Boiling Point: 388.2°C at 760 mmHg
• Flash Point: 159.3°C
• Refractive Index: 1.616
• PSA: 20.31